N-(5-chloro-2-methoxyphenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[3-(furan-2-ylmethyl)-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C21H17ClN4O5/c1-30-17-7-6-13(22)10-16(17)24-18(27)12-25-19-15(5-2-8-23-19)20(28)26(21(25)29)11-14-4-3-9-31-14/h2-10H,11-12H2,1H3,(H,24,27)
• InChI Key: FOANTBHKWTUUCQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CN2C3=C(C=CC=N3)C(=O)N(C2=O)CC4=CC=CO4
• Molecular Formula: C21H17ClN4O5
• Molecular Weight: 440.8 g/mol
• CAS No.: 902923-05-1

Description

N-(5-chloro-2-methoxyphenyl)-2-[3-(2-furylmethyl)-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C21H17ClN4O5 and its molecular weight is 440.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties Research has focused on the synthesis of novel compounds with potential therapeutic benefits. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from visnaginone and khellinone has shown anti-inflammatory and analgesic properties, indicating a methodological framework that could be applied to similar compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020). This research illustrates the chemical versatility and potential for deriving new therapeutic agents from complex chemical structures.

Biological Activities and Potential Therapeutic Uses Compounds with structural similarities have been studied for various biological activities, indicating potential therapeutic applications. For example, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives have demonstrated in vitro cytotoxic activity against cancer cell lines, suggesting that similar compounds could be explored for anticancer properties (Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Mechanisms of Action and Drug Development Further research into the mechanisms of action and drug development processes for compounds within this chemical class has been conducted. For instance, the induction of human cytochrome P450 3A4 by a thiouracil class compound, through activation of the human pregnane X receptor, demonstrates the intricate biochemical interactions and potential for drug development involving similar compounds (Moscovitz, Lin, Johnson, Tu, Goosen, Weng, & Kalgutkar, 2018).